Cas no 89530-03-0 (1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy-)

4,5-Dichloro-6-methoxy-1,3-isobenzofurandione is a specialized organic compound featuring a reactive isobenzofurandione core substituted with dichloro and methoxy functional groups. Its structural configuration enhances electrophilic reactivity, making it valuable as an intermediate in fine chemical synthesis, particularly for constructing heterocyclic frameworks. The dichloro substitution contributes to increased stability and controlled reactivity, while the methoxy group offers tunable electronic properties for selective transformations. This compound is commonly employed in pharmaceutical and agrochemical research, where precise functionalization is critical. Its well-defined purity and consistent performance make it suitable for applications requiring high regioselectivity and yield optimization in complex synthetic pathways.

1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- structure

89530-03-0 structure

Product name:1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy-

CAS No:89530-03-0

MF:C₉H₄Cl₂O₄

MW:247.03166103363

CID:4297964

1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

- 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy-

1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-23944429-1.0g	4,5-dichloro-6-methoxy-1,3-dihydro-2-benzofuran-1,3-dione	89530-03-0	95%	1.0g	$0.0	2022-12-07

1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- Related Literature

1. Book reviews

Analyst, 1953,78, 259-260
2. Bonding of microfluidic devices fabricated in polycarbonate†

D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
3. Changes in dynamics of α-chymotrypsin due to covalent inhibitors investigated by elastic incoherent neutron scattering†

C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
4. Bromination and increasing the molecular conjugation length of the non-fullerene small-molecule acceptor based on benzotriazole for efficient organic photovoltaics†

Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
5. Blue-emitting and amphibious metal (Cu, Ni, Pt, Pd) nanodots prepared within supramolecular polymeric micelles for cellular imaging applications†

Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501

Additional information on 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy-

Recent Advances in the Study of 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- (CAS: 89530-03-0)

The compound 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- (CAS: 89530-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to confirm its binding affinity and specificity, suggesting its utility as a lead compound for developing novel anti-inflammatory and anti-cancer agents.

Another significant advancement involves the optimization of synthetic routes for this compound. Researchers have developed more efficient and scalable methods for its production, as reported in a recent issue of Organic Process Research & Development. The new synthetic protocol reduces the number of steps and improves yield, making it more feasible for large-scale pharmaceutical applications. This progress is particularly relevant given the compound's increasing demand in preclinical studies.

In addition to its therapeutic potential, 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- has also been explored for its utility in material science. A 2024 study highlighted its application as a precursor for synthesizing advanced polymeric materials with unique optical and electronic properties. These findings open new avenues for interdisciplinary research, bridging the gap between pharmaceutical chemistry and materials engineering.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. Future directions may also include exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, the recent studies on 1,3-Isobenzofurandione, 4,5-dichloro-6-methoxy- (CAS: 89530-03-0) underscore its multifaceted potential in both biomedical and material science applications. Continued research efforts are expected to further elucidate its mechanisms and expand its utility, paving the way for innovative therapeutic and technological solutions.